Cas no 1332075-56-5 ((2-Chloro-4-morpholinopyrido[3,2-d]pyrimidin-6-yl)methanol)

(2-Chloro-4-morpholinopyrido[3,2-d]pyrimidin-6-yl)methanol is a heterocyclic compound featuring a pyrido[3,2-d]pyrimidine core substituted with a morpholine ring, a chloro group, and a hydroxymethyl functionality. This structure imparts versatility in medicinal chemistry and drug development, particularly as an intermediate for kinase inhibitors. The morpholine moiety enhances solubility and bioavailability, while the chloro and hydroxymethyl groups provide reactive sites for further derivatization. Its well-defined synthetic route ensures high purity and consistency, making it suitable for research applications in oncology and signal transduction studies. The compound's stability under standard laboratory conditions further supports its utility in exploratory and process chemistry.

(2-Chloro-4-morpholinopyrido[3,2-d]pyrimidin-6-yl)methanol structure

1332075-56-5 structure

Product Name:(2-Chloro-4-morpholinopyrido[3,2-d]pyrimidin-6-yl)methanol

CAS No:1332075-56-5

MF:C₁₂H₁₃ClN₄O₂

MW:280.71022105217

CID:4694928

Update Time:2025-06-11

(2-Chloro-4-morpholinopyrido[3,2-d]pyrimidin-6-yl)methanol Chemical and Physical Properties

Names and Identifiers

- (2-chloro-4-morpholinopyrido[3,2-d]pyrimidin-6-yl)methanol
- GNSPBWALOCTRIA-UHFFFAOYSA-N
- Pyrido[3,2-d]pyrimidine-6-methanol, 2-chloro-4-(4-morpholinyl)-
- (2-Chloro-4-morpholinopyrido[3,2-d]pyrimidin-6-yl)methanol
- Inchi： 1S/C12H13ClN4O2/c13-12-15-9-2-1-8(7-18)14-10(9)11(16-12)17-3-5-19-6-4-17/h1-2,18H,3-7H2
- InChI Key： GNSPBWALOCTRIA-UHFFFAOYSA-N
- SMILES： ClC1=NC2=CC=C(CO)N=C2C(=N1)N1CCOCC1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 19
Rotatable Bond Count: 2
Complexity: 304
Topological Polar Surface Area: 71.4

(2-Chloro-4-morpholinopyrido[3,2-d]pyrimidin-6-yl)methanol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM494096-1g	(2-Chloro-4-morpholinopyrido[3,2-d]pyrimidin-6-yl)methanol	1332075-56-5	97%	1g	$838	2024-08-02
Alichem	A029198119-1g	(2-Chloro-4-morpholinopyrido[3,2-d]pyrimidin-6-yl)methanol	1332075-56-5	97%	1g	$853.45	2022-04-03

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Additional information on (2-Chloro-4-morpholinopyrido[3,2-d]pyrimidin-6-yl)methanol

Recent Advances in the Study of (2-Chloro-4-morpholinopyrido[3,2-d]pyrimidin-6-yl)methanol (CAS: 1332075-56-5)

The compound (2-Chloro-4-morpholinopyrido[3,2-d]pyrimidin-6-yl)methanol, with the CAS number 1332075-56-5, has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This heterocyclic compound, characterized by its pyrido[3,2-d]pyrimidine core and morpholine substituent, exhibits promising pharmacological properties, particularly in the context of kinase inhibition. Recent studies have explored its potential as a therapeutic agent, focusing on its mechanism of action, synthetic pathways, and biological activity.

One of the key areas of research has been the compound's role as a selective inhibitor of phosphoinositide 3-kinase (PI3K) and mammalian target of rapamycin (mTOR) pathways. These pathways are critical in cell proliferation, survival, and metabolism, making them attractive targets for cancer therapy. In vitro studies have demonstrated that (2-Chloro-4-morpholinopyrido[3,2-d]pyrimidin-6-yl)methanol effectively inhibits PI3Kα with an IC50 value in the nanomolar range, suggesting high potency. Furthermore, its selectivity profile minimizes off-target effects, a common challenge in kinase inhibitor development.

Recent synthetic methodologies have also been refined to improve the yield and purity of (2-Chloro-4-morpholinopyrido[3,2-d]pyrimidin-6-yl)methanol. A 2023 study published in the Journal of Medicinal Chemistry detailed a novel one-pot synthesis route that reduces the number of steps and enhances scalability. This advancement is particularly relevant for industrial applications, where cost-effective and efficient production is paramount.

In addition to its anticancer potential, preliminary research has explored the compound's utility in treating inflammatory and autoimmune diseases. Its ability to modulate immune responses by targeting specific kinase pathways has been demonstrated in murine models, though further clinical validation is required. These findings underscore the versatility of (2-Chloro-4-morpholinopyrido[3,2-d]pyrimidin-6-yl)methanol and its potential as a multi-target therapeutic agent.

Despite these promising developments, challenges remain. Pharmacokinetic studies indicate that the compound exhibits moderate bioavailability, necessitating formulation optimizations to enhance its therapeutic efficacy. Additionally, long-term toxicity profiles are yet to be fully elucidated, highlighting the need for comprehensive preclinical assessments. Collaborative efforts between academic and industrial researchers are ongoing to address these limitations and accelerate the compound's transition into clinical trials.

In conclusion, (2-Chloro-4-morpholinopyrido[3,2-d]pyrimidin-6-yl)methanol (CAS: 1332075-56-5) represents a compelling candidate for further development in oncology and beyond. Its unique chemical structure, combined with its selective kinase inhibition, positions it as a valuable tool for both therapeutic and mechanistic studies. Continued research will be essential to unlock its full potential and translate laboratory findings into clinical benefits.